Cas no 137267-32-4 (5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester)

5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester structure
137267-32-4 structure
Product Name:5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester
CAS No:137267-32-4
MF:C8H11NO3
MW:169.177842378616
CID:1244149
PubChem ID:15093937
Update Time:2025-04-20

5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazolecarboxylic acid, 4-ethyl-2-methyl-, methyl ester
    • SCHEMBL21158772
    • DB-172282
    • 137267-32-4
    • methyl 4-ethyl-2-methyloxazole-5-carboxylate
    • Inchi: 1S/C8H11NO3/c1-4-6-7(8(10)11-3)12-5(2)9-6/h4H2,1-3H3
    • InChI Key: HFYIGKNLHUPDOB-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(=C1C(=O)OC)CC

Computed Properties

  • Exact Mass: 169.07393
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33
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